Cas no 52240-20-7 (4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid)

• Product Name: 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid
• CAS No: 52240-20-7
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 378752
• PubChem ID: 2733715
• Update Time: 2025-05-20

4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-chloro-a-methyl-g-oxo-
• 3-(p-Chlorobenzoyl)-2-methylpropionic acid
• MFCD01863260
• A828997
• CS-0233656
• SCHEMBL8306301
• 4-(4-chlorophenyl)-2-methyl-4-oxobutanoic acid
• Z838957314
• FT-0640056
• 52240-20-7
• 3-(4-Chlorobenzoyl)-2-methylpropionic acid
• (2R)-4-(4-chlorophenyl)-2-methyl-4-oxo-butanoate
• 3-(p-chlorobenzoyl)-2-methylpropionic acid, AldrichCPR
• 2-Methyl-4-oxo-4-(4'-chlorophenyl)butyric acid
• AKOS009157803
• EN300-135168
• 4-(4-chlorophenyl)-2-methyl-4-oxobutanoicacid
• GSFUBCGLEXRAJW-UHFFFAOYSA-N
• 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid

• Inchi： 1S/C11H11ClO3/c1-7(11(14)15)6-10(13)8-2-4-9(12)5-3-8/h2-5,7H,6H2,1H3,(H,14,15)
• InChI Key： GSFUBCGLEXRAJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 226.04000
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.9
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Not available
• Density: 1.2401 (rough estimate)
• Melting Point: 137-139 °C
• Boiling Point: 324.6°C (rough estimate)
• Refractive Index: 1.4530 (estimate)
• PSA: 54.37000
• LogP: 2.63350
• Solubility: Not available

4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid

Introduction to 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid (CAS No. 52240-20-7)

4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 52240-20-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorophenyl group and an β-keto acid moiety, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound’s unique framework, combining a phenyl ring with chloro substitution and an ester-like functionality, makes it a valuable scaffold for designing novel bioactive molecules.

The structure of 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid is characterized by a butanoic acid backbone with an additional methyl group at the second carbon and an oxo group at the fourth carbon. The presence of the chlorophenyl group at the fourth position introduces electrophilic characteristics, making it a potential candidate for further functionalization. This structural motif is reminiscent of many pharmacologically active compounds, where similar scaffolds have been explored for their interactions with biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and metabolic disorders. The β-keto acid moiety in 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid is particularly noteworthy, as it can serve as a key pharmacophore for designing molecules that modulate enzyme activity. For instance, β-keto acids have been shown to interact with oxygenases and oxidoreductases, which are critical in cellular signaling and metabolic processes.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers have leveraged similar structural motifs to develop inhibitors of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in pain and inflammation. The chlorophenyl group enhances lipophilicity, improving membrane permeability and thus bioavailability—a crucial factor in drug design. Additionally, the electron-withdrawing nature of the chloro substituent can modulate reactivity, allowing for fine-tuning of biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The incorporation of nitrogen or oxygen-containing heterocycles into molecular frameworks often enhances binding affinity and selectivity towards biological targets. While 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid itself may not contain a heterocycle, its derivatives can be readily modified to include such functionalities. For example, replacing the carboxylic acid group with an amide or ester can introduce nitrogen into the structure, potentially expanding its pharmacological profile.

The synthesis of 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid typically involves multi-step organic reactions, starting from readily available precursors such as 4-chlorobenzaldehyde and methyl acetoacetate. Key steps often include condensation reactions followed by functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore derivatives for drug development purposes.

In the context of modern drug discovery, computational chemistry plays a pivotal role in predicting the properties and activities of candidate compounds. Molecular modeling techniques can be employed to simulate interactions between 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid and biological targets such as enzymes or receptors. These simulations help researchers identify key binding residues and optimize the molecule’s design for improved efficacy and reduced side effects.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The structural features of 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid, particularly the β-keto acid moiety and chlorophenyl group, make it a suitable candidate for designing kinase inhibitors. By further modifying its structure—such as introducing additional substituents or altering electronic properties—scientists can fine-tune its interaction with specific kinase isoforms.

Another emerging application is in the field of neurodegenerative diseases. Research suggests that modulating certain metabolic pathways can help mitigate symptoms associated with conditions like Alzheimer’s disease or Parkinson’s disease. The compound’s ability to interact with enzymes involved in these pathways makes it an attractive candidate for further investigation. Preclinical studies are ongoing to explore its potential as a therapeutic agent or as a lead compound for more advanced derivatives.

The versatility of 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. Its structural framework can be modified to create polymers with specific properties or intermediates for crop protection agents. Such applications underscore the broad utility of this compound across multiple scientific disciplines.

In conclusion, 4-(4-Chlorophenyl)-2-methyl-4-oxobutanoic Acid (CAS No., 52240-20-7) represents a promising scaffold with diverse potential applications in medicine and industry. Its unique structural features—comprising a chlorophenyl group and a β-keto acid moiety—make it an attractive candidate for further chemical modification and biological evaluation. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound will likely remain at the forefront of scientific exploration.